5-chloro-N-[2-(cyclopropylamino)-2-oxoethyl]furan-2-carboxamide

• IUPAC Name: 5-chloro-N-[2-(cyclopropylamino)-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C10H11ClN2O3/c11-8-4-3-7(16-8)10(15)12-5-9(14)13-6-1-2-6/h3-4,6H,1-2,5H2,(H,12,15)(H,13,14)
• InChI Key: ZLAFHAICOCVRPO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CNC(=O)C2=CC=C(O2)Cl
• Molecular Formula: C10H11ClN2O3
• Molecular Weight: 242.66 g/mol

Description

5-chloro-N-[2-(cyclopropylamino)-2-oxoethyl]furan-2-carboxamide is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as CP-690,550 or tofacitinib, and it belongs to the class of Janus kinase (JAK) inhibitors. The JAK-STAT signaling pathway plays a crucial role in various cellular processes such as immune response, hematopoiesis, and inflammation. The inhibition of JAKs can modulate these processes, making JAK inhibitors a promising therapeutic target for various diseases.

Mechanism of Action

CP-690,550 is a selective inhibitor of JAK3, which is a member of the JAK family of proteins. JAK3 is primarily expressed in immune cells, and its inhibition can modulate the immune response. CP-690,550 binds to the ATP-binding site of JAK3, preventing its activation and subsequent phosphorylation of downstream targets such as STATs. This leads to the inhibition of cytokine signaling and modulation of immune responses.
Biochemical and physiological effects:
CP-690,550 has been shown to have various biochemical and physiological effects. The compound has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and interferon-gamma (IFN-γ) in immune cells. CP-690,550 has also been shown to reduce the proliferation of T cells and B cells, which are involved in the immune response. Additionally, the compound has been shown to reduce the levels of C-reactive protein (CRP), which is a marker of inflammation.

Advantages and Limitations for Lab Experiments

CP-690,550 has several advantages for lab experiments. The compound is highly selective for JAK3, which allows for the specific modulation of immune responses. CP-690,550 is also orally bioavailable, which makes it easy to administer to animal models. However, the compound has some limitations as well. CP-690,550 has a short half-life in vivo, which requires frequent dosing in animal models. Additionally, the compound has been shown to have some off-target effects on other JAK family members, which can complicate the interpretation of results.

Future Directions

There are several future directions for the research on CP-690,550. One direction is the investigation of the compound's potential use in the treatment of other autoimmune diseases such as multiple sclerosis and lupus. Another direction is the investigation of the compound's potential use in combination with other therapies such as biologics or chemotherapy. Additionally, the development of more selective JAK3 inhibitors could lead to the improved efficacy and safety of this class of compounds.

Synthesis Methods

The synthesis of CP-690,550 involves several steps, starting from the reaction of 2-acetyl-5-chlorofuran with cyclopropylamine to form 5-chloro-N-(cyclopropylmethyl)furan-2-carboxamide. The next step involves the reaction of this intermediate with ethyl chloroformate to form 5-chloro-N-[2-(cyclopropylamino)ethyl]furan-2-carboxamide. Finally, the target compound is obtained by reacting this intermediate with 2-oxo-2-phenylethylamine.

Scientific Research Applications

CP-690,550 has been extensively studied for its potential therapeutic applications in various diseases such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The compound has been shown to be effective in reducing the symptoms of these diseases by inhibiting the JAK-STAT signaling pathway. CP-690,550 has also been studied for its potential use in the treatment of cancer, as JAKs are involved in the growth and survival of cancer cells.